Cas no 1185300-47-3 (6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride)

• Product Name: 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride
• CAS No: 1185300-47-3
• MF: C₁₁H₁₃Cl₂N₃O
• MW: 274.146420240402
• MDL: MFCD12026832
• CID: 4684073
• Update Time: 2025-06-03

6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]-triazolo[4,3-a]pyridine hydrochloride
• 6-(Chloromethyl)-3-(tetrahydrofuran-2-yl)-[1,2,4]triazolo[4,3-a]pyridine hydrochloride
• 6-(chloromethyl)-3-tetrahydrofuran-2-yl[1,2,4]triazolo[4,3-a]pyridine hydrochloride
• 6-(chloromethyl)-3-(tetrahydrofuran-2-yl)[1,2,4]triazolo[4,3-a]pyridine hydrochloride
• 6-(chloromethyl)-3-(oxolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine hydrochloride
• 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride

• MDL： MFCD12026832
• Inchi： 1S/C11H12ClN3O.ClH/c12-6-8-3-4-10-13-14-11(15(10)7-8)9-2-1-5-16-9;/h3-4,7,9H,1-2,5-6H2;1H
• InChI Key： XWOZGYSLRWCAON-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=NN=C(C3CCCO3)N2C=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 39.4

Additional information on 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride

Comprehensive Overview of 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride (CAS No. 1185300-47-3)

The compound 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride (CAS No. 1185300-47-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique triazoloapyridine core and chloromethyl functional group, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its structural complexity and reactivity make it a valuable asset in drug discovery, particularly in the development of small-molecule inhibitors and targeted therapies.

In recent years, the demand for heterocyclic compounds like 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring its potential applications in cancer treatment, neurological disorders, and anti-inflammatory agents. The compound's ability to modulate specific biological pathways has positioned it as a key player in the quest for precision medicine. With the rise of AI-driven drug discovery, this molecule has also become a subject of computational modeling studies, aiming to optimize its pharmacokinetic properties.

The synthesis of 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. Its hydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure purity and structural integrity. These rigorous quality control measures are essential for maintaining reproducibility in research settings.

One of the most frequently asked questions about this compound revolves around its mechanism of action. Preliminary studies suggest that it interacts with enzyme targets involved in cell proliferation and inflammation. This has sparked interest in its potential as a lead compound for developing new immunomodulators. Additionally, its tetrahydrofuran moiety contributes to its bioavailability, a critical factor in drug design.

From an industrial perspective, 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free reactions to minimize environmental impact. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) principles in the pharmaceutical sector.

In conclusion, 6-(Chloromethyl)-3-tetrahydrofuran-2-yl1,2,4-triazolo4,3-apyridine hydrochloride (CAS No. 1185300-47-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with advancements in computational chemistry and sustainable practices, underscore its relevance in modern science. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.